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Compound of Interest

Compound Name: 2-Chloro-2-Fluorocyclohexanone
Cat. No.: B12850751
Get Quote
\ J

Operational Safety Guide: Handling 2-Chloro-2-Fluorocyclohexanone

Executive Safety Summary

Status: High Hazard / Lachrymator / Alkylating Agent Immediate Action: All handling must occur
within a certified chemical fume hood. Critical Warning: Standard laboratory nitrile gloves
provide insufficient protection against halogenated ketones. This compound combines the
permeation power of a ketone with the toxicity of an alpha-halo alkylating agent.

Risk Assessment & Hazard Identification

Author’s Note: As specific SDS data for 2-Chloro-2-Fluorocyclohexanone is limited in public
repositories, this safety profile is derived from Structural Activity Relationships (SAR) of
analogous

-haloketones (e.g., 2-chlorocyclohexanone, 2-fluorocyclohexanone).
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Hazard Class Risk Level Mechanism of Action

Alkylating Agent: The
ngcontent-ng-c1131663873=""
_nghost-ng-c2519336191=""

class="inline ng-star-inserted">
Acute Toxicity High
-carbon is highly electrophilic,

capable of alkylating DNA and
proteins. Potential for severe

tissue damage upon contact.

Volatile vapors trigger TRPA1
channels in the eyes/lungs,
Lachrymator High causing severe tearing and

respiratory distress even at low

ppm.

Lipophilic nature allows rapid

dermal absorption. Hydrolysis
Skin/Eye Corrosive on skin may release HF/HCI,

causing delayed chemical

burns.

Treat as a Class IlIA
N Combustible Liquid (Flash
Flammability Moderate )
Point est. >60°C based on

analogs).

Personal Protective Equipment (PPE) Matrix

Scientific Rationale: Ketones swell and degrade nitrile and latex. Halogenated compounds
increase permeation rates. Therefore, a multi-barrier approach is required.

Glove Selection Logic

Do NOT use: Standard Nitrile (0.1 mm), Latex, or Vinyl. Recommended: Silver Shield®
(Laminate) or Butyl Rubber.
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Glove Material

Est.[1] Breakthrough Time  Recommendation

FORBIDDEN as primary

Standard Nitrile < 2 minutes _
barrier.
o ) Incidental Splash Only
Double Nitrile < 10 minutes ] )
(Change immediately).
Butyl Rubber > 480 minutes Preferred for heavy handling.

Silver Shield (Laminate)

Mandatory inner liner for high-

> 480 minutes )
risk transfers.

PPE Decision Workflow

Task Assessment

Figure 1: Glove Selection Logic for Halogenated Ketones.
Note the requirement for laminate liners in high-volume handling.

Volume > 5 mL?

High Risk:
Potential for Immersion

Secondary: Silver Shield Liner

Primary: Butyl Rubber (0.7mm)

No

Low Risk:
Incidental Splash Only

l

Double Nitrile (High Thickness)

CHANGE GLOVES EVERY 15 MIN
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Operational Protocol
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A. Engineering Controls

o Ventilation: Work exclusively in a fume hood with a face velocity of 80-100 fpm.

e Trap Setup: If using a vacuum line (e.g., for rotovap), install a secondary cold trap (dry
ice/acetone) to prevent vapors from degrading pump seals or entering the exhaust system.

B. Weighing & Transfer

o Tare Outside: Tare your receiving flask outside the hood.

o Transfer Inside: Move the balance into the hood OR use a secondary containment vessel
(e.g., a pre-weighed vial) to transport the chemical.

» Syringe Technique: For liquids, use a gas-tight glass syringe with a Teflon-tipped plunger.
Avoid plastic syringes (polystyrene/polypropylene), which may leach plasticizers or swell.

C. Reaction Quenching
» Reactivity: As an

-halo ketone, this compound is susceptible to nucleophilic attack.

e Quench: Do not quench directly into strong base (NaOH/KOH) as this may induce rapid
polymerization or formation of toxic epoxides.

e Protocol: Quench reaction mixtures with saturated aqueous Ammonium Chloride (

) or dilute acid at

to control exotherms.

Emergency Response & Spills
Spill Response Workflow
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Figure 2: Emergency Spill Response Workflow.
Prioritize evacuation due to lachrymatory nature.

Spill Detected Evacuate Lab Don PPE: Cover with \ iculi Collectin Label:
P! (Lachrymator Hazard) Resp + Butyl Gloves or Activated Carbon 7| sealable Jar 'Halogenated Waste'

A

Click to download full resolution via product page

e Eye Contact: Flush immediately for 15 minutes.[2][3] Note: If pain persists, suspect HF
formation (due to the fluorine substituent) and seek medical attention for Calcium Gluconate
treatment evaluation.

» Skin Contact: Wash with soap and water.[2] Do not use ethanol (enhances absorption).

Waste Disposal

o Classification: Halogenated Organic Solvent Waste.

e Segregation: Keep separate from non-halogenated solvents (acetone, hexanes) to avoid
cross-contamination of waste streams which can complicate incineration.

e Labeling: Clearly mark as "Contains Fluorine/Chlorine - Toxic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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